Cas no 863556-47-2 (N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide)

• Product Name: N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide
• CAS No: 863556-47-2
• MF: C₂₂H₂₈FN₅O₂
• MW: 413.488428115845
• CID: 5901172
• PubChem ID: 16806758
• Update Time: 2025-10-28

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl)-N2-(4-fluorobenzyl)oxalamide
• Ethanediamide, N1-[2-(4-ethyl-1-piperazinyl)-2-(3-pyridinyl)ethyl]-N2-[(4-fluorophenyl)methyl]-
• F0687-0081
• AKOS024596843
• SR-01000008545-1
• SR-01000008545
• 863556-47-2
• N-[2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl]-N'-[(4-fluorophenyl)methyl]ethanediamide
• N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide

• Inchi： 1S/C22H28FN5O2/c1-2-27-10-12-28(13-11-27)20(18-4-3-9-24-15-18)16-26-22(30)21(29)25-14-17-5-7-19(23)8-6-17/h3-9,15,20H,2,10-14,16H2,1H3,(H,25,29)(H,26,30)
• InChI Key： NIVNYRFMAINJAZ-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCN(CC)CC1)C1=CC=CN=C1)(=O)C(NCC1=CC=C(F)C=C1)=O

Computed Properties

• Exact Mass: 413.22270331g/mol
• Monoisotopic Mass: 413.22270331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 77.6Ų

Experimental Properties

• Density: 1.211±0.06 g/cm3(Predicted)
• pka: 12.20±0.46(Predicted)

Additional information on N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methylethanediamide

Professional Introduction to N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methane-diamide (CAS No. 863556-47-2)

N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methane-diamide, with the CAS number 863556-47-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure with multiple functional groups, has garnered attention due to its potential applications in drug discovery and development. The presence of both piperazine and pyridine moieties, combined with a fluorophenyl group, suggests a multifaceted interaction profile that could be exploited for therapeutic purposes.

The compound's structure consists of three main parts: a piperazine ring substituted with an ethyl group at the 4-position, a pyridine ring at the 3-position of an ethyl chain, and a methanediamide moiety linked to a 4-fluorophenyl group. This arrangement not only contributes to the molecule's complexity but also opens up numerous possibilities for further chemical modifications and derivatization. Such structural features are often explored in the design of novel bioactive molecules, where specific interactions with biological targets are sought.

In recent years, there has been growing interest in the development of small molecules that can modulate neurotransmitter systems. The piperazine moiety, known for its ability to interact with various neurotransmitter receptors, makes this compound a candidate for exploring potential effects on the central nervous system. For instance, derivatives of piperazine have been investigated for their role in treating neurological disorders due to their ability to cross the blood-brain barrier and interact with receptors such as serotonin and dopamine.

The pyridine ring in N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methane-diamide adds another layer of complexity and functionality. Pyridine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and participate in hydrophobic interactions, which are crucial for binding affinity and selectivity. The 3-position substitution on the pyridine ring further enhances the molecule's potential for specific interactions with biological targets.

The fluorophenyl group is another critical component of this compound. Fluoro-substituted aromatic rings are common in pharmaceuticals due to their ability to enhance metabolic stability and binding affinity. The fluorine atom can influence the electronic properties of the molecule, leading to improved pharmacokinetic profiles. This feature makes N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methane-diamide a promising candidate for further investigation in drug development.

Recent studies have highlighted the importance of multifunctional compounds in addressing complex diseases. The combination of piperazine, pyridine, and fluorophenyl moieties in this molecule suggests that it could have multiple modes of action, which might be beneficial in treating multifactorial conditions. For example, such a compound could potentially interact with both neurotransmitter receptors and other cellular targets, leading to synergistic therapeutic effects.

Moreover, the methanediamide linkage provides additional opportunities for chemical modification. This moiety can be used to attach other functional groups or to form more complex structures through further derivatization. Such flexibility is crucial in drug discovery, where iterative optimization is often required to achieve desired pharmacological properties.

In conclusion, N-2-(4-ethylpiperazin-1-yl)-2-(pyridin-3-yl)ethyl-N'-(4-fluorophenyl)methane-diamide (CAS No. 863556-47-2) is a structurally complex and functionally interesting compound with potential applications in pharmaceutical chemistry. Its unique combination of piperazine, pyridine, and fluorophenyl groups makes it a valuable scaffold for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.